Cas no 2138177-75-8 (3-Pyrrolidinecarboxylic acid, 3-(2-chloro-4-fluorophenyl)-, methyl ester)

• Product Name: 3-Pyrrolidinecarboxylic acid, 3-(2-chloro-4-fluorophenyl)-, methyl ester
• CAS No: 2138177-75-8
• MF: C₁₂H₁₃ClFNO₂
• MW: 257.688525915146
• CID: 5259400
• Update Time: 2025-08-02

3-Pyrrolidinecarboxylic acid, 3-(2-chloro-4-fluorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-(2-chloro-4-fluorophenyl)-, methyl ester

• Inchi： 1S/C12H13ClFNO2/c1-17-11(16)12(4-5-15-7-12)9-3-2-8(14)6-10(9)13/h2-3,6,15H,4-5,7H2,1H3
• InChI Key： BEMNRNPQIBBIHT-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(F)C=C2Cl)(C(OC)=O)C1

Additional information on 3-Pyrrolidinecarboxylic acid, 3-(2-chloro-4-fluorophenyl)-, methyl ester

3-Pyrrolidinecarboxylic acid, 3-(2-chloro-4-fluorophenyl)-, methyl ester (CAS No. 2138177-75-8): A Comprehensive Overview

The compound 3-Pyrrolidinecarboxylic acid, 3-(2-chloro-4-fluorophenyl)-, methyl ester (CAS No. 2138177-75-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrrolidine core and chloro-fluorophenyl substitution, make it a valuable intermediate in the synthesis of bioactive compounds. This article delves into its properties, applications, and relevance in modern scientific advancements.

One of the key reasons for the growing interest in 3-Pyrrolidinecarboxylic acid derivatives is their role in drug discovery. Researchers are increasingly exploring fluorinated pyrrolidines due to their enhanced metabolic stability and bioavailability. The presence of both chloro and fluoro substituents in this compound further augments its potential as a building block for targeted therapeutics, particularly in oncology and CNS disorders.

In the context of agrochemicals, 3-(2-chloro-4-fluorophenyl)-pyrrolidine derivatives are being investigated for their pesticidal and herbicidal properties. The methyl ester moiety in this compound facilitates easier formulation and delivery, making it a candidate for sustainable crop protection solutions. This aligns with the global push toward green chemistry and reduced environmental impact.

From a synthetic chemistry perspective, the CAS 2138177-75-8 compound offers versatility. Its pyrrolidine ring can undergo functionalization at multiple sites, enabling the creation of diverse libraries for high-throughput screening. This is particularly relevant in the era of AI-driven drug design, where computational models require structurally rich datasets to predict novel bioactive molecules.

Another area of interest is the compound's potential in material science. Fluorinated organic compounds are known for their thermal and chemical stability, making them suitable for advanced materials like OLEDs and liquid crystals. The chloro-fluorophenyl group in this ester could contribute to the development of next-generation electronic materials.

Safety and handling of 3-Pyrrolidinecarboxylic acid methyl ester derivatives are also critical topics. While not classified as hazardous, proper laboratory practices should always be followed. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during synthesis or handling.

In summary, 3-Pyrrolidinecarboxylic acid, 3-(2-chloro-4-fluorophenyl)-, methyl ester (CAS No. 2138177-75-8) represents a multifaceted compound with broad applicability. Its relevance spans pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and innovation. As scientific communities continue to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.